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Compound of Interest

Compound Name: Methyl anthranilate-13C6

Cat. No.: B15142246

Disclaimer: This document provides storage and handling recommendations for Methyl
Anthranilate-13Cs based on publicly available data for its non-isotopically labeled counterpart,
Methyl Anthranilate. The 13Cs isotopic labeling is not expected to significantly alter the
compound's physical or chemical properties relevant to storage and handling. However, it is
crucial to consult the supplier-specific Safety Data Sheet (SDS) for any unique considerations.
This guide is intended for researchers, scientists, and drug development professionals.

Introduction

Methyl Anthranilate-13Cs is a stable isotope-labeled form of Methyl Anthranilate, a naturally
occurring substance found in various essential oils and used as a flavoring and fragrance
agent. In research and drug development, labeled compounds like Methyl Anthranilate-3Ce are
invaluable for a range of applications, including metabolic studies, pharmacokinetic analyses,
and as internal standards for quantitative analysis. Proper storage and handling are paramount
to ensure the compound's integrity, stability, and the safety of laboratory personnel.

Storage Recommendations

To maintain the quality and stability of Methyl Anthranilate-'3Ce, it is essential to adhere to the
following storage conditions. These recommendations are collated from various supplier safety
data sheets for Methyl Anthranilate.

Table 1: Storage Conditions for Methyl Anthranilate
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Parameter Recommended Condition Rationale
Refrigerator (2°C to 8°C) or o )
_ Minimizes degradation and
Temperature Cool, well-ventilated place.[1]

[2]

maintains stability.

Light Exposure

Protect from light.[3][4][5]

The compound is light-
sensitive and can degrade

upon exposure.[4]

Store under an inert

Prevents oxidation and

Atmosphere ) degradation from atmospheric
atmosphere (e.g., Nitrogen).[5]
components.
] Tightly closed container.[3][4] Prevents contamination and
Container _
[51[6] exposure to moisture.
] ) Prevents hydrolysis and
Moisture Keep in a dry place.[4][5] )
degradation.
Typically 24 months under
N Ensures the compound
) recommended conditions.[1] ) o o
Shelf Life remains within specification for

Quality should be verified after

extended storage.[5]

use.

Chemical Stability and Incompatibility

Understanding the chemical stability and incompatibilities of Methyl Anthranilate-3Ce is crucial

for preventing hazardous reactions and ensuring the integrity of the material.

Table 2: Chemical Stability and Incompatibilities
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Factor Description

Stable under recommended storage conditions.

Chemical Stability [31[71[8]

N ] Exposure to light, strong heating, and
Conditions to Avoid ) ) )
incompatible materials.[3][4]

Strong oxidizing agents, strong acids, strong
Incompatible Materials bases, acid chlorides, acid anhydrides, and
chloroformates.[3][4][8]

Violent reactions are possible with acid halides
) and acid anhydrides.[3] In contact with nitrites,
Hazardous Reactions ) } ) ) ]
nitrates, or nitrous acid, there is a possible

liberation of nitrosamines.[3]

When heated to decomposition, it may emit
Hazardous Decomposition Products toxic fumes, including carbon oxides (CO, CO2)
and nitrogen oxides (NOX).[9]

Handling and Personal Protective Equipment (PPE)

Safe handling practices are essential to minimize exposure and ensure the well-being of
laboratory personnel. The following recommendations are based on standard laboratory safety
protocols and information from safety data sheets for Methyl Anthranilate.

Table 3: Personal Protective Equipment (PPE) and Handling Guidelines
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Aspect

Recommendation

Ventilation

Use in a well-ventilated area. Local exhaust

ventilation is recommended.[2][10]

Eye Protection

Wear safety glasses with side-shields or

goggles.[7][10]

Hand Protection

Wear compatible chemical-resistant gloves.[6]
[10]

Skin and Body Protection

Wear a laboratory coat and other protective

clothing as necessary to prevent skin contact.[4]

[7]

Respiratory Protection

If ventilation is inadequate or if vapors/aerosols

are generated, use a suitable respirator.[3]

Hygiene Measures

Wash hands thoroughly after handling.[10] Do

not eat, drink, or smoke in work areas.[2][10]

Experimental Workflow

The following diagram outlines a generalized workflow for the safe handling and use of Methyl

Anthranilate-13Cs in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl Anthranilate-3Ce.
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Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures:
e Spill:

Evacuate the area.

[¢]

o

Ensure adequate ventilation.

o

Wear appropriate PPE, including respiratory protection if necessary.[3]

[¢]

Absorb the spill with an inert material (e.g., sand, vermiculite).

[¢]

Collect the absorbed material into a sealed container for disposal.

o

Clean the spill area thoroughly.

o First Aid:

[¢]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention.[4]

[¢]

Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing. Get medical attention if irritation develops.[4]

[¢]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[4]

[¢]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention.[6]

Always consult the material's specific Safety Data Sheet (SDS) for complete and detailed
emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.sigmaaldrich.com/JP/en/sds/aldrich/w268208?userType=undefined
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10182980&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10182980&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10182980&lang=EN
https://www.himediadownloads.com/MSDS/GRM10269.pdf
https://www.benchchem.com/product/b15142246?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. Methyl Anthranilate [CAS:134-20-3] [cpachem.com)]
. deu.hekserij.nl [deu.hekserij.nl]

. sigmaaldrich.com [sigmaaldrich.com]

. fishersci.se [fishersci.se]

. METHYL ANTHRANILATE [ventos.com]

. himediadownloads.com [himediadownloads.com]

. axxence.de [axxence.de]

. aurochemicals.com [aurochemicals.com]

°
(] [e0] ~ (o)) )] EaN w N -

. Methyl Anthranilate | CBHONO2 | CID 8635 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 10. chemos.de [chemos.de]

« To cite this document: BenchChem. [Technical Guide: Storage and Handling of Methyl
Anthranilate-13Cs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142246#storage-and-handling-recommendations-
for-methyl-anthranilate-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.cpachem.com/shop/a/116969/sb58590.100mg
https://deu.hekserij.nl/wp-content/uploads/2024/10/SDS-23022-Methyl-anthranilate-2022-07.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w268208?userType=undefined
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10182980&lang=EN
https://www.ventos.com/index.php/en/producto/2347/METHYL+ANTHRANILATE/223
https://www.himediadownloads.com/MSDS/GRM10269.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_methyl_anthranilate_268200_EU-EN_SDS.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/METHYL-ANTHRANILLATE-Natural-Export-SDS-1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Anthranilate
https://www.chemos.de/import/data/msds/GB_en/134-20-3-A0232575-GB-en.pdf
https://www.benchchem.com/product/b15142246#storage-and-handling-recommendations-for-methyl-anthranilate-13c6
https://www.benchchem.com/product/b15142246#storage-and-handling-recommendations-for-methyl-anthranilate-13c6
https://www.benchchem.com/product/b15142246#storage-and-handling-recommendations-for-methyl-anthranilate-13c6
https://www.benchchem.com/product/b15142246#storage-and-handling-recommendations-for-methyl-anthranilate-13c6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15142246?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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